Cas no 1935951-22-6 (2-(1-aminocyclobutyl)-1H-imidazole-4-carboxamide)

• Product Name: 2-(1-aminocyclobutyl)-1H-imidazole-4-carboxamide
• CAS No: 1935951-22-6
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 5246849
• Update Time: 2025-06-14

2-(1-aminocyclobutyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxamide, 2-(1-aminocyclobutyl)-
• 2-(1-aminocyclobutyl)-1H-imidazole-4-carboxamide

• Inchi： 1S/C8H12N4O/c9-6(13)5-4-11-7(12-5)8(10)2-1-3-8/h4H,1-3,10H2,(H2,9,13)(H,11,12)
• InChI Key： ARALPGDMJOKXPE-UHFFFAOYSA-N
• SMILES： C1(C2(N)CCC2)NC(C(N)=O)=CN=1

Additional information on 2-(1-aminocyclobutyl)-1H-imidazole-4-carboxamide

Comprehensive Overview of 2-(1-aminocyclobutyl)-1H-imidazole-4-carboxamide (CAS No. 1935951-22-6)

2-(1-aminocyclobutyl)-1H-imidazole-4-carboxamide, with the CAS number 1935951-22-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique imidazole-carboxamide core coupled with a cyclobutylamine moiety, making it a promising candidate for drug discovery and development. Its structural complexity and functional groups contribute to its potential applications in targeting specific biological pathways, particularly in the fields of enzyme inhibition and receptor modulation.

The growing interest in 2-(1-aminocyclobutyl)-1H-imidazole-4-carboxamide is driven by its potential therapeutic benefits, especially in addressing unmet medical needs. Researchers are exploring its role in cancer therapy, neurodegenerative diseases, and metabolic disorders, aligning with current trends in precision medicine. The compound's ability to interact with key biological targets has made it a subject of numerous preclinical studies, with some suggesting its efficacy in modulating cell signaling pathways.

From a synthetic chemistry perspective, 1935951-22-6 presents intriguing challenges and opportunities. The cyclobutyl ring, known for its strained geometry, introduces unique reactivity patterns that can be leveraged for selective functionalization. This characteristic is particularly valuable in the design of small-molecule inhibitors, where subtle structural changes can significantly alter biological activity. Recent advancements in catalysis and green chemistry have further enhanced the feasibility of large-scale synthesis for this compound.

In the context of drug discovery, 2-(1-aminocyclobutyl)-1H-imidazole-4-carboxamide exemplifies the shift toward fragment-based drug design. Its modular structure allows for systematic optimization, enabling researchers to fine-tune properties such as bioavailability, solubility, and target affinity. These attributes are critical in addressing common pitfalls in drug development, such as off-target effects and toxicity.

The compound's relevance extends to computational chemistry and AI-driven drug design, where its molecular descriptors serve as valuable inputs for predictive modeling. With the rise of machine learning in pharmaceutical research, 1935951-22-6 has been featured in datasets used to train algorithms for virtual screening and de novo molecular generation. This intersection of chemistry and technology underscores its importance in modern biomedical innovation.

Quality control and analytical characterization of 2-(1-aminocyclobutyl)-1H-imidazole-4-carboxamide rely on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and consistency, which are paramount for reproducible research outcomes. Regulatory guidelines for pharmaceutical intermediates further emphasize the need for rigorous testing, reinforcing the compound's role in compliant drug development pipelines.

Looking ahead, the potential of 2-(1-aminocyclobutyl)-1H-imidazole-4-carboxamide lies in its adaptability to emerging therapeutic paradigms. Whether as a standalone agent or a building block for bioconjugates, its versatility positions it as a key player in next-generation pharmacotherapies. As research continues to unravel its mechanisms of action, this compound is poised to make meaningful contributions to personalized medicine and translational research.